
Tungsten vs. Molybdenum: A Comparative Study
for High-Temperature Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

Get Quote

For researchers, scientists, and professionals in drug development, the selection of materials

capable of withstanding extreme thermal environments is a critical consideration. Among the

refractory metals, tungsten and molybdenum are often primary candidates due to their

exceptionally high melting points and mechanical strength at elevated temperatures. This guide

provides an objective comparison of their performance in high-temperature applications,

supported by experimental data and detailed methodologies.

Executive Summary
Tungsten and molybdenum both exhibit remarkable thermal stability, but key differences in their

physical and mechanical properties make them suitable for different demanding applications.

Tungsten's primary advantages are its higher melting point and superior tensile strength at very

high temperatures.[1] Conversely, molybdenum is less dense, more ductile, and generally more

cost-effective, making it a versatile option for a broad range of high-temperature uses that do

not require the extreme heat resistance of tungsten.[2][3]

Data Presentation: A Quantitative Comparison
The following tables summarize the key quantitative data for tungsten and molybdenum,

facilitating a direct comparison of their properties at various temperatures.
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Table 1: General Physical and Mechanical Properties

Property Tungsten (W) Molybdenum (Mo) Source(s)

Melting Point 3422 °C (6192 °F) 2623 °C (4753 °F) [4]

Density 19.3 g/cm³ 10.2 g/cm³ [4]

Tensile Strength

(Room Temp.)
~980 MPa ~324 MPa

Hardness (Mohs) 7.5 5.5

Table 2: High-Temperature Tensile Strength

Temperature Tungsten (MPa) Molybdenum (MPa) Source(s)

1371 °C (2500 °F) ~150 ~60 [1]

1649 °C (3000 °F) ~100 ~40 [1]

2038 °C (3700 °F) ~35 Not Recommended [1]

Table 3: Thermal Properties at High Temperatures

Property (at
approx. 1100-1200
°C)

Tungsten (W) Molybdenum (Mo) Source(s)

Thermal Conductivity ~110 W/(m·K) ~108 W/(m·K)

Coefficient of Thermal

Expansion (x 10⁻⁶/°C)
~5.2 ~5.7 [5][6]

Experimental Protocols
The data presented in this guide are derived from standardized experimental methodologies

designed to characterize materials at elevated temperatures.
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High-Temperature Tensile Strength Testing
The tensile properties of tungsten and molybdenum at high temperatures are determined using

methods outlined in standards such as ASTM E21 and ISO 6892-2.

Methodology:

Specimen Preparation: Test specimens are precisely machined from the material into

standardized shapes, often resembling a "dog bone."

Heating: The specimen is mounted in a high-temperature furnace integrated with a universal

testing machine. The sample is heated to the desired test temperature and held for a specific

duration to ensure thermal equilibrium.

Loading: A uniaxial tensile load is applied to the specimen at a controlled strain rate until it

fractures.

Data Acquisition: The applied load and the elongation of the specimen are continuously

monitored and recorded to generate a stress-strain curve.

Analysis: From the stress-strain data, key mechanical properties such as tensile strength,

yield strength, and ductility are determined.

Thermal Conductivity Measurement
The thermal conductivity of metals at high temperatures can be determined using a guarded-

comparative-longitudinal heat flow technique.

Methodology:

Apparatus: A sample of the material with a known geometry is placed in a stack with

reference materials of known thermal conductivity. The stack is heated at one end and

cooled at the other to create a longitudinal heat flow.

Guarding: A guard heater is used to surround the test stack to minimize radial heat loss and

ensure one-dimensional heat flow.
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Temperature Measurement: Thermocouples are placed at precise intervals along the sample

and reference materials to measure the temperature gradient.

Calculation: By measuring the temperature drop across the reference and test materials and

knowing the thermal conductivity of the references, the thermal conductivity of the test

sample can be calculated using the principles of Fourier's law of heat conduction.

Coefficient of Thermal Expansion Measurement
The coefficient of thermal expansion is typically measured using a dilatometer.

Methodology:

Sample Placement: A sample of the material is placed in the dilatometer.

Heating: The sample is heated in a controlled manner over a defined temperature range.

Displacement Measurement: A push rod or a non-contact method (like laser interferometry

for high precision) measures the change in length of the sample as a function of

temperature.

Calculation: The coefficient of thermal expansion is calculated as the fractional change in

length per degree of temperature change.

Mandatory Visualization
The following diagrams illustrate key conceptual frameworks related to the selection and

application of tungsten and molybdenum in high-temperature environments.
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High-Temperature Application Requirement Temperature > 2000°C?

Select TungstenYes

High Ductility or Lower Weight Required?

No

Select Molybdenum

Yes

Is Cost a Primary Constraint?

No

No

Re-evaluate Constraints or Consider AlloysYes
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Define Material Property to be Measured
(e.g., Tensile Strength)

Select Standardized Protocol
(e.g., ASTM E21)

Prepare Test Specimen

Set up High-Temperature Test Apparatus

Heat Specimen to Target Temperature

Apply Load and Measure Response

Analyze Data and Calculate Properties

Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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